Cas no 408324-76-5 (3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R)-)

• Product Name: 3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R)-
• CAS No: 408324-76-5
• MF: C₁₉H₂₄O₄
• MW: 316.391466140747
• CID: 3290771
• PubChem ID: 11034432
• Update Time: 2025-11-01

3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R)- Chemical and Physical Properties

Names and Identifiers

• 3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R)-
• (+)-Hannokinol
• BDBM246502
• 408324-76-5
• CHEMBL474475
• (3R,5R)-1,7-Bis(4-hydroxyphenyl)-3,5-heptanediol
• (3R,5R)-3,5-dihydroxy-1,7-bis(4-hydroxyphenyl)-3,5-heptanediol (22)
• CS-0202751
• AKOS032949020
• (3R,5R)-1,7-bis(4-hydroxyphenyl)heptane-3,5-diol
• HY-N9675

• Inchi： 1S/C19H24O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-4,7-10,18-23H,5-6,11-13H2/t18-,19-/m1/s1
• InChI Key： GZVIQGVWSNEONZ-RTBURBONSA-N
• SMILES： O[C@H](CCC1C=CC(=CC=1)O)C[C@@H](CCC1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 316.16745924g/mol
• Monoisotopic Mass: 316.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 570.2±50.0 °C at 760 mmHg
• Flash Point: 266.9±24.7 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R)-

3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound with the CAS number 408324-76-5, known as 3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R), represents a fascinating molecule with significant potential in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework and functional groups, has garnered attention due to its versatile applications and promising biological activities. The detailed exploration of its chemical properties, synthesis methods, and recent advancements in its utilization across various domains will provide a comprehensive understanding of its importance.

The molecular structure of 3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R) consists of a heptane backbone substituted with two hydroxyphenyl groups at the 1 and 7 positions. The stereochemistry at the 3R and 5R positions further enhances its distinctiveness. This configuration imparts unique physicochemical properties that make it an attractive candidate for further investigation. The presence of multiple hydroxyl and phenolic groups suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in the development of novel polyphenolic compounds due to their reported bioactivities. The compound 3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R) has been studied for its potential antioxidant properties. Antioxidants play a crucial role in neutralizing reactive oxygen species (ROS) and have been linked to various health benefits. Preliminary studies have indicated that this compound exhibits significant radical-scavenging activity, which could be attributed to the phenolic groups capable of undergoing redox reactions.

Beyond its antioxidant potential, 3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R) has also shown promise in the field of medicinal chemistry. Researchers have explored its efficacy as a potential therapeutic agent for neurological disorders. The structural similarity to known neuroprotective compounds suggests that it may interact with specific receptors or enzymes involved in neurodegenerative processes. While further research is needed to fully elucidate its mechanisms of action, these preliminary findings are encouraging.

The synthesis of 3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R) is another area of active investigation. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired stereochemistry. Advances in synthetic methodologies have enabled more efficient and scalable production processes. These improvements are crucial for facilitating further research and potential commercial applications.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict the interactions between 3,5-HEPTANEDIOL, 1,7-BIS(4-HYDROXYPHENYL)-, (3R,5R) and biological targets. These simulations provide valuable insights into binding affinities and possible mechanisms of action without the need for extensive experimental trials. Such computational approaches are increasingly integral to modern drug discovery pipelines.

In conclusion，the compound identified by CAS number 408324-76-5, specifically named as 3，5-HEPTANEDIOL，1，7-BIS(4-HYDROXYPHENYL)-，(3R，5R)